Cas no 2210049-01-5 (4-{8-cyclopropanecarbonyl-5H,6H,7H,8H-pyrido2,3-dpyrimidin-2-yl}morpholine)

• Product Name: 4-{8-cyclopropanecarbonyl-5H,6H,7H,8H-pyrido2,3-dpyrimidin-2-yl}morpholine
• CAS No: 2210049-01-5
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5326195
• Update Time: 2025-06-26

4-{8-cyclopropanecarbonyl-5H,6H,7H,8H-pyrido2,3-dpyrimidin-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclopropyl[6,7-dihydro-2-(4-morpholinyl)pyrido[2,3-d]pyrimidin-8(5H)-yl]-
• 4-{8-cyclopropanecarbonyl-5H,6H,7H,8H-pyrido2,3-dpyrimidin-2-yl}morpholine

• Inchi： 1S/C15H20N4O2/c20-14(11-3-4-11)19-5-1-2-12-10-16-15(17-13(12)19)18-6-8-21-9-7-18/h10-11H,1-9H2
• InChI Key： WMGRGJVJXGTNRO-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1C2C(CCC1)=CN=C(N1CCOCC1)N=2)=O

Additional information on 4-{8-cyclopropanecarbonyl-5H,6H,7H,8H-pyrido2,3-dpyrimidin-2-yl}morpholine

4-{8-Cyclopropanecarbonyl-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine (CAS No. 2210049-01-5): An Overview

4-{8-Cyclopropanecarbonyl-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine (CAS No. 2210049-01-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known as pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the cyclopropanecarbonyl group and the morpholine ring, contribute to its distinct pharmacological properties.

The cyclopropanecarbonyl group is a key structural element that imparts rigidity and specific conformational constraints to the molecule. This rigidity can enhance the compound's binding affinity to target proteins, making it a promising candidate for drug development. The morpholine ring, on the other hand, provides additional functional groups that can participate in hydrogen bonding and other non-covalent interactions with biological targets. These features collectively contribute to the compound's high potency and selectivity.

Recent studies have shown that 4-{8-cyclopropanecarbonyl-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine exhibits significant activity against various biological targets. For instance, it has been reported to have potent inhibitory effects on certain kinases, which are enzymes involved in signal transduction pathways and are often implicated in various diseases such as cancer and inflammatory disorders. The ability of this compound to selectively target these kinases without affecting other cellular processes makes it a valuable tool for both basic research and therapeutic applications.

In addition to its kinase inhibitory properties, 4-{8-cyclopropanecarbonyl-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine has also shown promise in modulating other important biological processes. For example, it has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual activity against kinases and inflammatory mediators suggests that the compound could be developed into a multi-target therapeutic agent for treating complex diseases where multiple pathways are involved.

The synthesis of 4-{8-cyclopropanecarbonyl-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine has been optimized using modern synthetic techniques. The key steps involve the formation of the cyclopropanecarbonyl group through a cyclopropanation reaction followed by the coupling with a suitable pyrimidine derivative. The final step involves the formation of the morpholine ring through a ring-closing reaction. These synthetic methods have been refined to achieve high yields and purity levels, making large-scale production feasible for both research and commercial purposes.

Preclinical studies have demonstrated that 4-{8-cyclopropanecarbonyl-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine has favorable pharmacokinetic properties. It exhibits good oral bioavailability and a long half-life in vivo, which are crucial factors for its potential use as an oral therapeutic agent. Additionally, it has shown low toxicity in animal models at therapeutic doses, further supporting its safety profile.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of 4-{8-cyclopropanecarbonyl-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects for various indications such as cancer and inflammatory diseases. These trials will provide valuable insights into the compound's therapeutic potential and help guide its development into a viable drug candidate.

In conclusion, 4-{8-cyclopropanecarbonyl-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl}morpholine (CAS No. 2210049-01-5) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant potential for addressing unmet medical needs in various disease areas.